Cas no 81518-38-9 ((6Z)-6-[4-(4-bromophenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one)

• Product Name: (6Z)-6-[4-(4-bromophenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one
• CAS No: 81518-38-9
• MF: C₁₅H₁₂BrN₃OS
• MW: 362.244280815125
• CID: 1803763
• PubChem ID: 3067438
• Update Time: 2025-04-21

(6Z)-6-[4-(4-bromophenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• (6Z)-6-[4-(4-bromophenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one
• (6Z)-6-[4-(4-bromophenyl)-3-methylsulfanyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one
• Phenol, 2-(4-(4-bromophenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)-
• 81518-38-9
• BRN 5097303
• 2-(4-(4-Bromophenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)phenol

• Inchi： 1S/C15H12BrN3OS/c1-21-15-18-17-14(12-4-2-3-5-13(12)20)19(15)11-8-6-10(16)7-9-11/h2-9,20H,1H3
• InChI Key： INFJYQRYTMVHIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CC=CC=1O)SC

Computed Properties

• Exact Mass: 360.98845g/mol
• Monoisotopic Mass: 360.98845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.2Ų